![molecular formula C8H9BO4 B1181773 3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-hydroxy-7-[(4aR,7aR)-octahydro-6H-p CAS No. 1293488-61-5](/img/no-structure.png)
3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-hydroxy-7-[(4aR,7aR)-octahydro-6H-p
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Overview
Description
“3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-hydroxy-7-[(4aR,7aR)-octahydro-6H-p” is also known as N‐Nitrosociprofloxacin . It is a derivative of Ciprofloxacin, which is a fluorinated quinolone antibacterial . The compound is a contaminant of emerging concern (CECs) .
Molecular Structure Analysis
The complex of this compound crystallizes in the monoclinic space group P2 1 /c . It is a resonance hybrid with an almost tetrahedral boron which produces a 6-membered ring, where the boron atom is slightly bent out of plane .Physical And Chemical Properties Analysis
The compound has a molecular weight of 360.34 . Its melting point is greater than 140°C (dec.) . The predicted boiling point is 656.2±55.0 °C and the predicted density is 1.62±0.1 g/cm3 . It is slightly soluble in DMSO .properties
CAS RN |
1293488-61-5 |
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Product Name |
3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-hydroxy-7-[(4aR,7aR)-octahydro-6H-p |
Molecular Formula |
C8H9BO4 |
Molecular Weight |
0 |
synonyms |
3-Quinolinecarboxylic acid, 1-cyclopropyl-6-fluoro-1,4-dihydro-8-hydroxy-7-[(4aR,7aR)-octahydro-6H-pyrrolo[3,4-b]pyridin-6-yl]-4-oxo-, rel- |
Origin of Product |
United States |
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